3-(dimethylamino)-2-(4-nitro-1H-pyrazol-3-yl)acrylaldehyde

• IUPAC Name: (Z)-3-(dimethylamino)-2-(4-nitro-1H-pyrazol-5-yl)prop-2-enal
• InChI: InChI=1S/C8H10N4O3/c1-11(2)4-6(5-13)8-7(12(14)15)3-9-10-8/h3-5H,1-2H3,(H,9,10)/b6-4+
• InChI Key: SUGVIGXHFTXDTJ-GQCTYLIASA-N
• Canonical SMILES: CN(C)C=C(C=O)C1=C(C=NN1)[N+](=O)[O-]
• Isomeric SMILES: CN(C)/C=C(\C=O)/C1=C(C=NN1)[N+](=O)[O-]
• Molecular Formula: C8H10N4O3
• Molecular Weight: 210.19 g/mol

Description

3-(dimethylamino)-2-(4-nitro-1H-pyrazol-3-yl)acrylaldehyde, also known as DNP, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. DNP is a yellow crystalline powder that is soluble in organic solvents and is commonly used in research applications.

Scientific Research Applications

Synthesis and Chemical Reactivity

3-(Dimethylamino)acrolein and ethyl 3-(dimethylamino)acrylate have been utilized to produce 2-(arylhydrazono)aldehydes, which further react to yield various compounds including oximes, dioximes, and α-hydrazono propionitriles. These compounds facilitate the synthesis of a range of pyrazoles and arylazolopyrimidines, highlighting their utility in developing diverse chemical structures with potential biological and material applications (Makhseed et al., 2007).

Heterocyclic Chemistry

The compound has been shown to be a precursor in the solvent-free synthesis of ethyl β-hydrazino acrylates and 1,2-dihydropyrazol-3-ones, utilizing transamination and aza-annulation reactions under microwave irradiations. This demonstrates its role in the efficient and eco-friendly synthesis of heterocyclic compounds (Meddad et al., 2001).

Material Science and NLO Applications

The compound's derivatives have been explored for their nonlinear optical (NLO) properties, indicating potential applications in optoelectronics. For instance, ethyl 4-[3-(4-dimethylamino-phenyl)-acryloyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, a pyrrole containing chalcone derived from similar structures, has been characterized for its NLO properties. Theoretical and experimental analyses suggest its suitability as an NLO material, underscoring the broad applicability of compounds in this class in material science (Singh et al., 2014).

Antitumor and Biological Activities

Compounds synthesized from 3-(dimethylamino)-2-(4-nitro-1H-pyrazol-3-yl)acrylaldehyde have been evaluated for their biological activities, including antitumor properties. New benzocoumarin derivatives synthesized under solvent-free conditions from related compounds have shown in vitro antiproliferative effects against various human cancer cell lines, highlighting the potential of these compounds in medical research and drug development (Abdel‐Aziem et al., 2018).